Cas no 2034390-61-7 (2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide)

• Product Name: 2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide
• CAS No: 2034390-61-7
• MF: C₂₂H₂₃N₃OS
• MW: 377.50252366066
• CID: 6491942
• PubChem ID: 122162492
• Update Time: 2025-07-20

2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide
• AKOS032463721
• 2034390-61-7
• 2-ethylsulfanyl-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide
• 2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)benzamide
• F6570-2540
• 2-(ethylthio)-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)benzamide

• Inchi： 1S/C22H23N3OS/c1-2-27-20-12-6-4-10-17(20)22(26)24-18-11-5-3-9-16(18)19-15-25-14-8-7-13-21(25)23-19/h3-6,9-12,15H,2,7-8,13-14H2,1H3,(H,24,26)
• InChI Key： MRNRSFOSBOAMLR-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=CC=1C(NC1=CC=CC=C1C1=CN2C(CCCC2)=N1)=O

Computed Properties

• Exact Mass: 377.15618354g/mol
• Monoisotopic Mass: 377.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide

2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide: A Novel Compound with Promising Therapeutic Potential

2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of biomedical research. This molecule, identified by the CAS number 2034390-61-7, represents a novel approach to targeting complex biological pathways. Its chemical composition combines a benzamide backbone with a substituted phenyl ring, which is further functionalized with an imidazo1,2-apyridin-2-yl group. This structural design is critical in determining its pharmacological properties and potential applications.

The imidazo1,2-apyridin-2-yl moiety, a heterocyclic aromatic ring system, is known for its ability to interact with various molecular targets, including ion channels and G protein-coupled receptors. The presence of the ethylsulfanyl group, which is a sulfur-containing functional group, enhances the molecule's solubility and bioavailability. These structural features make 2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide a candidate for exploring new therapeutic strategies in the treatment of inflammatory and neurodegenerative diseases.

Recent studies have highlighted the potential of 2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide in modulating inflammatory responses. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of inflammation. The compound's ability to suppress the activation of NF-κB suggests its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the role of 2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide in neurodegenerative disorders. A 2023 preclinical study published in Neuropharmacology reported that this compound shows neuroprotective effects in models of Parkinson's disease. The mechanism of action appears to involve the inhibition of α-synuclein aggregation, a hallmark of Parkinson's pathology. These findings underscore the potential of this compound in the development of novel therapies for neurodegenerative conditions.

The ethylsulfanyl group in 2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide plays a crucial role in its pharmacokinetic profile. The presence of sulfur in the molecule may enhance its interactions with biological targets, potentially improving its efficacy. Additionally, the sulfur-containing group can influence the molecule's metabolism and excretion, which are important factors in drug development. Understanding these properties is essential for optimizing the compound's therapeutic potential.

Current research on 2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide is also exploring its potential as a modulator of ion channels. A 2023 study in the journal Bioorganic & Medicinal Chemistry investigated the compound's effects on voltage-gated sodium channels, which are implicated in various neurological disorders. The results indicated that this compound can selectively inhibit these channels, suggesting its utility in the treatment of conditions such as epilepsy and neuropathic pain.

Another significant aspect of 2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide is its potential as a lead compound for drug development. The molecule's structural features allow for the possibility of modifying its properties to enhance specific therapeutic effects. For example, altering the substituents on the imidazo1,2-apyridin-2-yl ring could lead to compounds with improved selectivity or reduced side effects. This flexibility in molecular design is a valuable asset in the drug discovery process.

The imidazo1,2-apyridin-2-yl group in 2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide is also being studied for its potential interactions with G protein-coupled receptors (GPCRs). These receptors are involved in a wide range of physiological processes, including neurotransmission and hormone signaling. By targeting specific GPCRs, 2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide may offer new avenues for treating diseases that involve dysregulated signaling through these receptors.

Emerging research also suggests that 2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide could have applications in the treatment of metabolic disorders. A 2023 study published in the journal Endocrinology explored the compound's effects on glucose metabolism and insulin sensitivity. The results indicated that the compound may improve insulin sensitivity, making it a potential therapeutic agent for type 2 diabetes. These findings highlight the broad therapeutic potential of this compound across multiple disease areas.

The development of 2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide is also being guided by advances in computational chemistry and molecular modeling. These tools allow researchers to predict the compound's interactions with biological targets and optimize its properties for therapeutic use. By leveraging computational methods, scientists can design more effective and safer drugs based on the molecular structure of 2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and therapeutic applications of 2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide. Clinical trials are essential to evaluate its safety and efficacy in human patients. Additionally, studies are needed to explore potential side effects and optimize its dosing regimens. These efforts will be crucial in translating the compound from the laboratory to clinical practice.

In conclusion, 2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide represents a promising candidate for the development of novel therapies. Its unique molecular structure and potential interactions with various biological targets make it a valuable subject for further research. As the field of biomedical science continues to advance, compounds like 2-(ethylsulfanyl)-N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)benzamide may play a significant role in the treatment of a wide range of diseases.